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simultaneous pesticide analysis method for
Thenylchlor GC-ECD/MS

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Thenylchlor

CAS No.: 96491-05-3

Cat. No.: S570348

Method Overview

The information below summarizes a method for the simultaneous analysis of seven herbicides, including
Thenylchlor, in agricultural commodities using Gas Chromatography with Electron Capture Detection and

Mass Spectrometry (GC-ECD/MS) [1].

Aspect Description

Core Technique GC-ECD and GC-MS (for confirmation) [1]

Target Matrices Apple, green pepper, Kimchi cabbage, hulled rice, soybean [1]
Extraction Solvent Acetone [1]

Partitioning Solvent ( n)-Hexane/Dichloromethane (80/20, v/v) [1]

Clean-up Sorbent Florisil [1]

Reported LOQ for Thenylchlor 0.006 mg/kg [1]

Reported Recovery Range 75.7 - 114.8% (for all 7 pesticides) [1]
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Experimental Workflow

The following diagram outlines the sample preparation and analysis procedure based on the identified

method:

Agricultural Sample

Data Acquisition & Reporting

Click to download full resolution via product page

Additional Technical Notes
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e Thenylchlor Properties: Thenylchlor is a chloroacetamide herbicide used for pre-emergence
control of annual grasses and broad-leaved weeds in rice and other crops [2]. Its IUPAC name is 2-
chloro-N-(3-methoxy-2-thenyl)-2',6'-dimethylacetanilide [3] [2].

¢ Alternative Method: A separate source describes a method for Thenylchlor in rice, soil, and water
using GC with nitrogen-phosphorus detection (NPD), involving extraction with acetone or
dichloromethane and a two-stage clean-up with C18, Florisil, or alumina cartridges [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s570348?utm_src=pdf-body
https://www.smolecule.com/products/s570348?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1171.htm
http://www.bcpcpesticidecompendium.org/thenylchlor.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1171.htm
https://www.smolecule.com/products/s570348?utm_src=pdf-body
https://www.scribd.com/document/702505998/91942-04o
https://www.smolecule.com/products/s570348?utm_src=pdf-custom-synthesis
http://korseaj.org/selectArticleInfo.do?ano=HGNHB8_2018_v37n2_104
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1171.htm
http://www.bcpcpesticidecompendium.org/thenylchlor.html
https://www.scribd.com/document/702505998/91942-04o
https://www.smolecule.com/products/b570348#simultaneous-pesticide-analysis-method-for-thenylchlor-gc-ecd-ms
https://www.smolecule.com/products/b570348#simultaneous-pesticide-analysis-method-for-thenylchlor-gc-ecd-ms
https://www.smolecule.com/products/b570348#simultaneous-pesticide-analysis-method-for-thenylchlor-gc-ecd-ms
https://www.smolecule.com/products/b570348#simultaneous-pesticide-analysis-method-for-thenylchlor-gc-ecd-ms
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s570348?utm_src=pdf-bulk
https://www.smolecule.com/products/s570348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/s570348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

